2-(2-Nitrophenyl)-1H-benzimidazole-5-carboxylic acid

• IUPAC Name: 2-(2-nitrophenyl)-3H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C14H9N3O4/c18-14(19)8-5-6-10-11(7-8)16-13(15-10)9-3-1-2-4-12(9)17(20)21/h1-7H,(H,15,16)(H,18,19)
• InChI Key: VFGDEJPRBPXJHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(N2)C=C(C=C3)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C14H9N3O4
• DSSTOX Substance ID: DTXSID40434269
• Molecular Weight: 283.24 g/mol
• CAS RN: 190121-93-8

Description

2-(2-Nitrophenyl)-1H-benzimidazole-5-carboxylic acid (2-NPB) is an important organic compound that is used for a wide range of scientific research applications. It is a small molecule with a molecular weight of about 200 Da, and it is composed of a benzimidazole ring system and a nitrophenyl group. 2-NPB is a versatile compound that can be used in a variety of research areas, including synthetic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

• Analgesic and Antispasmodic Activities : A study found that 2-(2-nitro-phenyl)-1H-benzimidazole-5-carboxylic acid demonstrated significant naloxone-sensitive analgesic activity and antispasmodic activity, particularly against KCl-induced contractions of isolated rat ileum (Aydin, Beis, & Can, 2003).

• Anticancer Activity : Research on the synthesis of benzimidazole derivatives, such as methyl 1-benzyl-2-(4-fluoro-3-nitrophenyl)-1H-benzo[d]imidazole-5-carboxylate, highlighted their potential as anticancer agents, particularly against leukemia (Jagadeesha et al., 2023).

• Chemical Synthesis and Characterization : Studies focusing on the synthesis and characterization of benzimidazole derivatives and their co-crystals with various acids have been conducted, revealing insights into their chemical properties and potential applications (Wu et al., 2020).

• Cholinesterase Inhibition : Benzimidazole derivatives have been investigated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are enzymes relevant in neurodegenerative diseases like Alzheimer's (Yoon et al., 2013).

• Antihypertensive Activity : Certain benzimidazole derivatives have shown potent antihypertensive effects, indicating their potential use in the treatment of hypertension (Sharma, Kohli, & Sharma, 2010).

• Antimicrobial Activity : Some benzimidazole libraries, including 5-nitro-2-aryl substituted-1H-benzimidazoles, have demonstrated antimicrobial activity against a range of bacteria and fungi, highlighting their potential in treating infectious diseases (Hosamani et al., 2009).

• Nonpeptide Angiotensin II Receptor Antagonists : Substituted benzimidazoles, particularly those with a biphenylylmethyl moiety, have been evaluated for their antagonistic activity against angiotensin II receptors, relevant in cardiovascular diseases (Kubo et al., 1993).